5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: (4E)-4-[[4-(diethylamino)phenyl]methylidene]-2-phenyl-1H-imidazol-5-one
• InChI: InChI=1S/C20H21N3O/c1-3-23(4-2)17-12-10-15(11-13-17)14-18-20(24)22-19(21-18)16-8-6-5-7-9-16/h5-14H,3-4H2,1-2H3,(H,21,22,24)/b18-14+
• InChI Key: WGWSSESAEJNPDP-NBVRZTHBSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C2C(=O)NC(=N2)C3=CC=CC=C3
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C/2\C(=O)NC(=N2)C3=CC=CC=C3
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one, also known as DEAB, is a chemical compound that has gained attention in scientific research due to its unique properties. It is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 337.46 g/mol. DEAB has been studied for its potential use in various fields, including cancer research and developmental biology.

Mechanism of Action

5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one inhibits the activity of ALDH by binding to its active site and preventing the conversion of aldehydes to their corresponding carboxylic acids. This leads to the accumulation of toxic aldehydes, which can induce cell death and inhibit cancer stem cell self-renewal. 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has also been shown to inhibit the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects:
5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death), inhibition of cell proliferation and migration, and reduction of oxidative stress. 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has several advantages for use in laboratory experiments, including its ability to inhibit ALDH activity selectively, its low toxicity, and its solubility in organic solvents. However, 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has some limitations, including its instability in aqueous solutions and its potential to react with other compounds in biological systems.

Future Directions

There are several future directions for research on 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one, including:
1. Further investigation of its potential therapeutic benefits in cancer treatment, including its efficacy in combination with other chemotherapy drugs.
2. Development of more stable analogs of 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one that can be used in aqueous solutions and have improved pharmacokinetic properties.
3. Investigation of the mechanism of action of 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one in neuroprotection and its potential use in the treatment of neurodegenerative diseases.
4. Exploration of the use of 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one in the study of developmental biology, particularly in the regulation of stem cell differentiation.
5. Investigation of the potential use of 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one in the treatment of other diseases, such as diabetes and cardiovascular disease.
In conclusion, 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one is a promising chemical compound with potential applications in various fields of scientific research. Its ability to inhibit ALDH activity and its low toxicity make it an attractive candidate for further investigation in cancer treatment, neuroprotection, and developmental biology. Further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Scientific Research Applications

5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has been used in various scientific research studies due to its ability to inhibit the activity of aldehyde dehydrogenase (ALDH). ALDH is an enzyme that plays a crucial role in the metabolism of many endogenous and exogenous compounds, including drugs, toxins, and carcinogens. Inhibition of ALDH activity by 5-[4-(diethylamino)benzylidene]-2-phenyl-3,5-dihydro-4H-imidazol-4-one has been shown to have potential therapeutic benefits in cancer treatment, as it can enhance the efficacy of chemotherapy and reduce the risk of cancer stem cell recurrence.